Cas no 629655-11-4 (Benzeneacetic acid, 2-(1H-tetrazol-1-yl)-)

• Product Name: Benzeneacetic acid, 2-(1H-tetrazol-1-yl)-
• CAS No: 629655-11-4
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 1642521
• Update Time: 2024-08-30

Benzeneacetic acid, 2-(1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-(1H-tetrazol-1-yl)-

• Inchi： 1S/C9H8N4O2/c14-9(15)5-7-3-1-2-4-8(7)13-6-10-11-12-13/h1-4,6H,5H2,(H,14,15)
• InChI Key： TWVRKSNINRZDST-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC=C1N1C=NN=N1

Computed Properties

• Exact Mass: 204.06484

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 449.5±47.0 °C(Predicted)
• PSA: 80.9
• pka: 4.02±0.10(Predicted)